![molecular formula C6H9N3O2 B178060 Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate CAS No. 137156-35-5](/img/structure/B178060.png)
Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate
Overview
Description
Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate is a chemical compound with the CAS Number: 137156-35-5. It has a molecular weight of 155.16 . It is stored at room temperature and has a purity of 95%. It is a liquid in its physical form .
Synthesis Analysis
The synthesis of triazole derivatives, including Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate, has been studied extensively. Triazole compounds are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .Molecular Structure Analysis
The InChI code for Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate is1S/C6H9N3O2/c1-3-11-6 (10)5-4-7-8-9 (5)2/h4H,3H2,1-2H3
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate is a liquid at room temperature. It has a molecular weight of 155.16 .Scientific Research Applications
Precursor for Nucleoside Analogues
Triazoles like Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate can be used as precursors for preparing nucleoside analogues such as Ribavirin .
Antitumor Activity
Modified triazoles have shown antitumor activity towards various cell lines, suggesting that Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate could be researched for similar applications .
Neuroprotective Properties
Triazole compounds have been evaluated for neuroprotective properties, indicating a potential research application for Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate in protecting against cell death in neural cell lines .
Safety And Hazards
The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements associated with it include H303, H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
ethyl 3-methyltriazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2/c1-3-11-6(10)5-4-7-8-9(5)2/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVLAXQMABKBMLF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=NN1C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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